Cas no 88348-06-5 (2-methyl-4-nitrobutanoic acid)

2-methyl-4-nitrobutanoic acid structure
2-methyl-4-nitrobutanoic acid structure
Product Name:2-methyl-4-nitrobutanoic acid
CAS No:88348-06-5
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD19231873
CID:636095
PubChem ID:22715208
Update Time:2025-04-19

2-methyl-4-nitrobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-methyl-4-nitro-
    • 2-methyl-4-nitrobutanoic acid
    • SCHEMBL3331713
    • (R)-2-methyl-4-nitrobutanoicacid
    • EN300-254917
    • AKOS006384009
    • 88348-06-5
    • AKOS015841883
    • DTXSID10627722
    • FT-0684322
    • MDL: MFCD19231873
    • Inchi: 1S/C5H9NO4/c1-4(5(7)8)2-3-6(9)10/h4H,2-3H2,1H3,(H,7,8)
    • InChI Key: OUFURNSEVIXAGV-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 147.05315777g/mol
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.1Ų

2-methyl-4-nitrobutanoic acid Pricemore >>

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